N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide

• IUPAC Name: N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide
• InChI: InChI=1S/C20H21N3O2/c1-14-11-12-15(2)17(13-14)21-18(24)9-6-10-19-22-20(23-25-19)16-7-4-3-5-8-16/h3-5,7-8,11-13H,6,9-10H2,1-2H3,(H,21,24)
• InChI Key: MMTGODOGHGPESU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide, also known as DMPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPO has been shown to possess unique biochemical and physiological properties that make it a valuable tool for studying various biological processes. In

Mechanism of Action

N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide acts as an antioxidant by scavenging free radicals and reactive oxygen species (ROS). It has been shown to inhibit lipid peroxidation and protect cells from oxidative damage. As a spin trapping agent, N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide reacts with free radicals to form stable adducts that can be detected and analyzed. As a fluorescent probe, N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide binds to proteins and undergoes conformational changes that result in changes in fluorescence intensity.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and immune responses. N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has also been shown to inhibit the activity of xanthine oxidase, an enzyme involved in the production of ROS. Additionally, N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been shown to protect against ischemia-reperfusion injury in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide is its ability to scavenge free radicals and ROS, making it a valuable tool for studying oxidative stress in biological systems. Additionally, N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide is readily available and has been extensively studied, making it a reliable tool for scientific research. However, N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide research. One area of interest is the development of new synthetic methods for N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide that can produce higher yields and purer product. Additionally, there is a need for further research into the mechanisms of action of N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide and its potential applications in treating diseases associated with oxidative stress. Finally, there is a need for further research into the potential toxicity of N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide and ways to mitigate any adverse effects.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide involves the reaction of 2,5-dimethylphenylamine and 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain pure N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide. The synthesis of N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been optimized to produce high yields of pure product, making it readily available for scientific research.

Scientific Research Applications

N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been extensively studied for its applications in scientific research. It has been shown to possess antioxidant properties, making it a valuable tool for studying oxidative stress in biological systems. N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has also been used as a spin trapping agent to study free radical reactions in biological systems. Additionally, N-(2,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide has been used as a fluorescent probe to study protein-ligand interactions.